Carmichaenine B

• Molecular Formula: C23H37NO7
• Molecular Weight: 439.5 g/mol
• InChI: InChI=1S/C23H37NO7/c1-4-24-9-20(10-25)6-5-13(26)23-18(20)16(31-3)14(19(23)24)21(28)8-12(30-2)11-7-22(23,29)17(21)15(11)27/h11-19,25-29H,4-10H2,1-3H3/t11-,12+,13+,14?,15+,16?,17-,18-,19-,20+,21+,22+,23-/m1/s1
• InChIKey: IVNCQHJFFGCDLK-SJROGAGNSA-N

Carmichaenine B Overview

Carmichaenine B is a C19-diterpenoid alkaloid of the aconitine-type, first isolated and structurally characterized from the aerial parts of Aconitum carmichaeli [1]. Its molecular formula is C₂₃H₃₇NO₇, with a molecular weight of 439.5 g/mol, and it is distinguished from closely related alkaloids by a hydroxyl substitution at the C-10 position [2]. As a natural product, it is primarily utilized as an analytical reference standard or for targeted pharmacological studies, with commercial availability in milligram quantities at purity levels exceeding 98% [3].

Low lipophilicity supports aqueous assay compatibility

C-10 hydroxyl differentiates from benzoyl analogs for structure-activity studies

Supports chemotaxonomic profiling of Aconitum species

• [1] Yang, X.-D., et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015, 13, 390-393. View Source
• [2] PubChem. Compound Summary for CID 155886812, Carmichaenine B. National Center for Biotechnology Information. View Source
• [3] BioCrick. Carmichaenine B (BCN7733) Product Datasheet. BioCrick. View Source

Why Carmichaenine B Cannot Be Substituted

Aconitum alkaloids exhibit profound, structure-dependent divergence in both therapeutic potential and cardiotoxicity [1]. Substitutions at specific positions on the aconitane skeleton are the primary drivers of biological activity and safety profiles. For instance, the presence of a 14-benzoyl group, an 8-COCH₃ group, or specific hydroxylation patterns can significantly increase cardiotoxicity [2], while other substituents like 6-OCH₃ or N-CHO may reduce it. Carmichaenine B's distinct C-10 hydroxyl substitution pattern [3] directly impacts its physicochemical properties and, by class-level inference, its interaction with biological targets. Therefore, substituting Carmichaenine B with a more common diester-diterpenoid alkaloid like aconitine or mesaconitine—which possess different ester and hydroxyl group arrangements—would result in a fundamentally different experimental outcome, likely characterized by altered potency and a dramatically different toxicity profile [1].

Hydrophilicity difference may shift solubility and permeability profiles across assay systems

C-10 hydroxyl vs. benzoyl ester alters pharmacophore and target-engagement context

Inter-compound substitution within aconitine-type alkaloids may not reproduce endpoint data

• [1] Tao, P., et al. Study on Diterpenoid Alkaloids from Aconitum Brachypodum and Their Cardiotoxicity. Chinese Journal of Modern Applied Pharmacy. 2024, 41(18), 2572-2579. View Source
• [2] Wang, F., et al. Assessment of in vitro cardiotoxicity of extract fractions and diterpene alkaloids from Aconitum leucostomum Worosch: A short communication. Journal of Pharmaceutical and Biomedical Analysis. 2017. View Source
• [3] Yang, X.-D., et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015, 13, 390-393. View Source

Carmichaenine B Differentiation Evidence

Lower Lipophilicity Than Carmichaenine A

In the isolation study, Carmichaenine B was one of five new aconitine-type C19-diterpenoid alkaloids identified [1]. Its defining structural feature is the presence of an OH group at the C-10 position, a substitution it shares with carmichaenine E but which distinguishes it from carmichaenine A (8-O-benzoyl), carmichaenine C (14-O-benzoyl), and carmichaenine D (14-O-benzoyl) [1]. This substitution is crucial as it places Carmichaenine B in a distinct subclass of aconitane alkaloids, which are predicted by class-level inference to have different pharmacological and toxicological profiles compared to those with benzoyl or acetyl esters.

Lipophilicity (LogP)

Reported

XLogP3‑AA –1.7 vs. Carmichaenine A LogP 2.2

ΔLogP 3.9 (>1000‑fold more hydrophilic)

Supports aqueous solubility and reduced non‑specific binding profiling

Computed values; experimental solubility data recommended

Evidence Dimension	Structural Feature
Target Compound Data	C-10 hydroxyl (OH) substitution
Comparator Or Baseline	Carmichaenine A, C, D (8-O-benzoyl or 14-O-benzoyl); aconitine, hypaconitine, mesaconitine (multiple ester groups)
Quantified Difference	Presence of C-10 OH vs. benzoyl/ester groups
Conditions	Structural elucidation via extensive 2D NMR analyses

Why This Matters

This specific structural difference dictates a unique chemical entity, ensuring that any observed biological activity is attributable to a defined, reproducible molecule rather than a mixture or a close analog, which is critical for data integrity and SAR studies.

• [1] Yang, X.-D., et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015, 13, 390-393. View Source

More Hydrogen Bond Donors Than Carmichaenine C

Carmichaenine B has a computed XLogP3-AA value of -1.7 [1], indicating significantly higher hydrophilicity compared to the archetypal toxic diester-diterpenoid alkaloids aconitine, mesaconitine, and hypaconitine, which have predicted LogP values in the range of 1.5 to 3.0 based on their chemical structures and known hydrophobicity [2]. This difference in lipophilicity is a direct consequence of the distinct substitution patterns: Carmichaenine B's multiple free hydroxyl groups versus the esterified benzoyl and acetyl groups on the comparators.

H-Bond Donors (HBD)

Reported

5 HBD (Carmichaenine B) vs. 3 HBD (Carmichaenine C)

ΔHBD = 2 (66% more donors)

May support hydrogen-bonding interaction studies

Computed by PubChem; experimental binding data needed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = -1.7
Comparator Or Baseline	Aconitine, Mesaconitine, Hypaconitine (Diester-type alkaloids)
Quantified Difference	≥3.2 LogP units lower (more hydrophilic)
Conditions	Computed by XLogP3 3.0 (PubChem)

Why This Matters

Lipophilicity is a key determinant of membrane permeability, bioavailability, and tissue distribution. This quantifiable difference strongly implies that Carmichaenine B will exhibit distinct pharmacokinetic behavior in vivo compared to the more lipophilic, highly toxic diester alkaloids, making it a distinct tool compound for mechanistic studies.

• [1] PubChem. Computed Properties for Carmichaenine B (CID 155886812). National Center for Biotechnology Information. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for Aconitine, Mesaconitine, Hypaconitine. View Source

C-10 Hydroxyl vs. Benzoyl Ester Pharmacophore

For procurement, the quantitative difference in purity and specification is critical. Carmichaenine B is commercially supplied with a guaranteed purity of >98% (HPLC) [1]. This contrasts with the procurement of bulk plant extracts or less rigorously characterized isolates, which may contain a variable and undefined mixture of co-occurring alkaloids such as aconitine, hypaconitine, and mesaconitine [2]. The exact, high purity ensures that any experimental result is solely due to Carmichaenine B and not influenced by trace contaminants of highly potent and toxic analogs.

C-10 Substituent

Class-level

OH at C-10 vs. 8‑O‑benzoyl (A) / 14‑O‑benzoyl (C)

Supports pharmacophore differentiation and target-engagement context

Class-level inference; target-specific binding requires review

Evidence Dimension	Purity
Target Compound Data	>98% (by HPLC)
Comparator Or Baseline	Crude Aconitum extracts or isolates of unknown purity
Quantified Difference	Undefined purity vs. ≥98% defined purity
Conditions	Commercial supplier specification (BioCrick)

Why This Matters

High, defined purity is non-negotiable for generating reliable, reproducible, and publishable data in both academic and industrial research settings, eliminating confounding variables from unknown impurities.

• [1] BioCrick. Carmichaenine B (BCN7733) Product Datasheet. BioCrick. View Source
• [2] Tao, P., et al. Study on Diterpenoid Alkaloids from Aconitum Brachypodum and Their Cardiotoxicity. Chinese Journal of Modern Applied Pharmacy. 2024, 41(18), 2572-2579. View Source

Carmichaenine B Application Scenarios

Aqueous Solubility-Sensitive Biochemical Assays

Procure Carmichaenine B as a high-purity (>98%) analytical standard for the development and validation of HPLC, LC-MS, or GC-MS methods. Its use ensures accurate identification and quantification of this specific C-10 hydroxylated alkaloid in complex plant extracts, enabling precise chemotaxonomic studies of Aconitum species [1].

Hydrogen-Bonding-Focused Medicinal Chemistry

Employ Carmichaenine B as a critical comparator compound in SAR panels designed to dissect the molecular determinants of cardiotoxicity in diterpenoid alkaloids. Its distinct C-10 hydroxyl substitution pattern [2] provides a crucial point of contrast against the highly toxic diester alkaloids (e.g., aconitine), allowing researchers to test specific hypotheses about the role of ester vs. hydroxyl groups in mediating adverse cardiac effects [3].

Chemotaxonomic and Quality Control Studies

Use Carmichaenine B in targeted or broad-spectrum in vitro assays to probe for unique biological activities. Given its structural divergence from the well-studied diester-diterpenoid alkaloids and its lower predicted lipophilicity (XLogP3-AA = -1.7) [4], it serves as a distinct probe for identifying new pharmacological targets or pathways that are not engaged by the more common, highly toxic aconitum alkaloids.

Application

Selection Property

Validation Focus

Aqueous solubility-sensitive assay development

Low lipophilicity profile

Solubility and non‑specific binding under assay conditions

Hydrogen-bond-driven structure-activity studies

Higher hydrogen bond donor count

H-bond interaction assays and protein co‑crystallization

Aconitum chemotype marker research

C-10 hydroxyl substitution pattern

Chemotype authentication and phytochemical profiling

Voltage-gated sodium channel (VGSC) modulator screening

Distinct pharmacophore (lack of benzoyl ester)

Channel subtype selectivity and electrophysiology panels

• [1] Yang, X.-D., et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015, 13, 390-393. View Source
• [2] PubChem. Compound Summary for CID 155886812, Carmichaenine B. National Center for Biotechnology Information. View Source
• [3] Tao, P., et al. Study on Diterpenoid Alkaloids from Aconitum Brachypodum and Their Cardiotoxicity. Chinese Journal of Modern Applied Pharmacy. 2024, 41(18), 2572-2579. View Source
• [4] PubChem. Computed Properties for Carmichaenine B (CID 155886812). National Center for Biotechnology Information. View Source